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Compound of Interest

Compound Name: (S,R,S)-AHPC-amido-C5-acid

Cat. No.: B8103583 Get Quote

Essential Safety and Handling Guide for (S,R,S)-
AHPC-amido-C5-acid
(S,R,S)-AHPC-amido-C5-acid is a research chemical that incorporates a VHL (von Hippel-

Lindau) E3 ubiquitin ligase ligand and a PROTAC (Proteolysis Targeting Chimera) linker.[1] As

with any laboratory chemical, it requires careful handling by trained personnel to ensure safety.

While a specific Safety Data Sheet (SDS) for this exact compound is not publicly available, the

following guidance is based on the SDS for the closely related compound (S,R,S)-AHPC

monohydrochloride and general best practices for handling PROTAC molecules.[2][3]

Hazard Identification and Classification
Based on the available data for similar compounds, (S,R,S)-AHPC-amido-C5-acid should be

treated as a substance that is potentially harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[3]

GHS Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]
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H335: May cause respiratory irritation.[3]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial when handling this compound. The

minimum required PPE for working in a laboratory with this chemical includes a lab coat,

protective eyewear, long pants, and closed-toe shoes.[4] This should be supplemented with the

specific PPE outlined below.

PPE Category Specific Recommendations

Eye Protection
Chemical safety goggles or a face shield should

be worn.[2][3]

Hand Protection
Chemically resistant gloves, such as nitrile

gloves, are required.[2][3]

Body Protection A laboratory coat must be worn.[2][3][4]

Respiratory Protection

Work should be conducted in a well-ventilated

area. For handling the solid compound and

preparing stock solutions, a fume hood is

recommended to avoid breathing dust or

vapors.[2][3]

Operational Plan: Handling, Storage, and Disposal
Proper operational procedures are essential for maintaining the integrity of the compound and

ensuring laboratory safety.

Handling:

Avoid contact with skin and eyes.[3]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]
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Use only in a well-ventilated area or outdoors.[3]

For solution preparation, use an appropriate solvent such as DMSO.[1]

Storage:

Store in a well-ventilated place and keep the container tightly closed.[3]

For long-term storage as a powder, store at -20°C in a sealed container, away from moisture

and light.[1]

Store in a locked-up location.[3]

Disposal:

Dispose of the contents and container in accordance with local, regional, and national

regulations.[3]

Do not allow the product to enter drains or water courses.[3]

Contaminated materials should be decontaminated and disposed of as hazardous waste.[3]

First Aid Measures
In case of accidental exposure, immediate action is necessary.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][3]

Skin Contact

Wash off immediately with soap and plenty of

water. Remove contaminated clothing and wash

it before reuse. If skin irritation persists, seek

medical attention.[2][3]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

perform artificial respiration. Seek medical

attention.[2][3][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][3]

Experimental Workflow and Safety
Below is a diagram illustrating the key safety and handling steps for working with (S,R,S)-
AHPC-amido-C5-acid in a research setting.
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Workflow for Safe Handling of (S,R,S)-AHPC-amido-C5-acid
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Caption: A flowchart outlining the safe handling procedures for (S,R,S)-AHPC-amido-C5-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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